3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[4-(2-fluorophenyl)piperazin-1-yl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C28H28FN5O2S2
• Molecular Weight: 549.7 g/mol
• IUPAC Name: (5Z)-3-cyclopentyl-5-[[2-[4-(2-fluorophenyl)piperazin-1-yl]-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C28H28FN5O2S2/c1-18-10-11-24-30-25(32-14-12-31(13-15-32)22-9-5-4-8-21(22)29)20(26(35)33(24)17-18)16-23-27(36)34(28(37)38-23)19-6-2-3-7-19/h4-5,8-11,16-17,19H,2-3,6-7,12-15H2,1H3/b23-16-
• InChI Key: LFTVWIAERHPYAP-KQWNVCNZSA-N
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)C4CCCC4)N5CCN(CC5)C6=CC=CC=C6F)C=C1
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)C4CCCC4)N5CCN(CC5)C6=CC=CC=C6F)C=C1

Description

The compound 3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[4-(2-fluorophenyl)piperazin-1-yl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one features a complex heterocyclic architecture:

• Core: Pyrido[1,2-a]pyrimidin-4-one, a fused bicyclic system known for diverse pharmacological activities.
• Substituents: A (Z)-configured thiazolidinone group (3-cyclopentyl-4-oxo-2-thioxo) at position 3. A 4-(2-fluorophenyl)piperazine moiety at position 2. A methyl group at position 6.

The thiazolidinone group may confer metabolic stability and modulate solubility .

Biological Activity

The compound 3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[4-(2-fluorophenyl)piperazin-1-yl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule that integrates various pharmacologically significant moieties, including thiazolidine and pyridopyrimidine structures. This article explores its biological activities, mechanisms of action, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{24}N_{6}O_{2}S^{2}$, with a molecular weight of approximately 480.6 g/mol. The compound's structure allows for diverse interactions with biological targets, making it a subject of interest in medicinal chemistry.

Property	Value
Molecular Formula	$C_{23}H_{24}N_{6}O_{2}S^{2}$
Molecular Weight	480.6 g/mol
IUPAC Name	3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[4-(2-fluorophenyl)piperazin-1-yl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors involved in critical cellular pathways. The thiazolidine moiety is known for its role in mediating antioxidant activity and potential anti-inflammatory effects. Studies indicate that the compound can modulate the activity of peroxiredoxins and other redox-sensitive proteins, contributing to its biological effects .

Antioxidant Activity

Research has demonstrated that thiazolidinone derivatives exhibit significant antioxidant properties. The compound's structure allows it to scavenge free radicals effectively, thereby reducing oxidative stress in cells. In vitro assays have shown that it can inhibit lipid peroxidation with an effective concentration (EC50) in the range of 0.5 to 1 mM .

Anticancer Potential

The compound has been evaluated for its anticancer properties against various cancer cell lines. Notably, derivatives containing thiazolidine rings have shown promising results in inducing apoptosis through caspase-dependent pathways. For instance, a related thiazolidinone derivative exhibited IC50 values of 3.2 µM against MCF-7 breast cancer cells and 6.8 µM against DU145 prostate cancer cells .

Antimicrobial Activity

Thiazolidinones are also recognized for their antimicrobial properties. The compound has been tested against several bacterial strains and showed inhibitory effects, suggesting potential use as an antibacterial agent. Its mechanism may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways essential for bacterial survival .

Case Studies

• Antioxidant Efficacy : A study on thiazolidinone derivatives reported that modifications at specific positions significantly enhanced antioxidant activity. Compounds with cyclopentyl substituents displayed lower EC50 values compared to those without such substitutions .
• Anticancer Activity : In a comparative analysis of various thiazolidinone derivatives, the compound was found to be among the most potent in inhibiting cell proliferation in lung cancer models (A549), with IC50 values around 8.4 µM .
• Antimicrobial Testing : A recent evaluation of thiazolidine derivatives against multidrug-resistant Candida species demonstrated promising antifungal activity, indicating the potential for developing new antifungal agents based on this scaffold .

Scientific Research Applications

Molecular Formula

The molecular formula of the compound is $C_{19}H_{20}N_{4}O_{2}S_{2}$, with a monoisotopic mass of approximately 400.10278 Da. The structural complexity arises from the presence of multiple functional groups, including thiazolidinones and pyrimidines, which are known to exhibit diverse biological activities.

Structural Features

The compound contains:

• A thiazolidinone moiety which contributes to its reactivity and biological properties.
• A piperazine ring that may enhance binding affinity to biological targets.
• A pyrido-pyrimidine framework that is often associated with various pharmacological activities.

Antimicrobial Activity

Research indicates that derivatives of thiazolidinones and pyrimidines often exhibit antimicrobial properties. Studies have shown that similar compounds can inhibit bacterial growth and possess antifungal activity. For instance, thiazolo[3,2-a]pyrimidine derivatives have been synthesized and tested for their antimicrobial effects, revealing moderate activity against various pathogens .

Antiviral Potential

The compound's structure suggests potential antiviral applications. Compounds with similar structural features have been investigated for their ability to inhibit viral polymerases, particularly in the context of influenza viruses. Modifications to the core structure can enhance efficacy against viral infections .

Anti-inflammatory Effects

Thiazolidinone derivatives are frequently studied for their anti-inflammatory properties. The presence of specific substituents can modulate inflammatory pathways, making these compounds candidates for developing new anti-inflammatory agents .

Synthetic Pathways

The synthesis of the compound typically involves multi-step organic reactions:

• Formation of Thiazolidinone Core : Cyclization reactions are employed to construct the thiazolidinone framework from suitable precursors.
• Pyrimidine Synthesis : Subsequent reactions lead to the formation of the pyrido-pyrimidine structure.
• Functional Group Modifications : Various functional groups are introduced through substitution reactions to enhance biological activity.

Case Study: Synthesis and Characterization

In a recent study, thiazolo[3,2-a]pyrimidine derivatives were synthesized through intramolecular cyclization using polyphosphoric acid as a catalyst. The resulting compounds were characterized using NMR spectroscopy and mass spectrometry, confirming their structures and potential for further biological evaluation .

Comparison with Similar Compounds

Analogs with Modified Piperazine Substituents

• Compound from :
  • Structure : 2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-9-methyl-3-{(Z)-[4-oxo-3-(prop-2-en-1-yl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one.
  • Key Differences :
• Piperazine substituent : Benzodioxolylmethyl instead of 2-fluorophenyl.
• Thiazolidinone substituent: Allyl (prop-2-en-1-yl) instead of cyclopentyl. Implications:
• The benzodioxolyl group may enhance lipophilicity but reduce selectivity compared to the fluorophenyl group, which is smaller and electronically distinct .

Analogs with Varied Core Structures

• Compound from : Structure: 4-(4-(piperidin-1-yl)phenyl)-2-thioxo-1,2,3,4-tetrahydro-5H-chromeno[4,3-d]pyrimidin-5-one. Key Differences:
• Core: Chromeno-pyrimidine instead of pyrido-pyrimidinone.
• Substituents : Piperidine-phenyl and thioxo groups.
  • Implications :
• The chromeno-pyrimidine core may exhibit distinct π-stacking interactions compared to the pyrido-pyrimidinone system.
• Piperidine’s conformational flexibility versus piperazine’s basicity could influence receptor affinity .

Spectroscopic Characterization

• NMR Analysis: emphasizes chemical shift differences in specific regions (e.g., δ 29–36 ppm) to identify substituent effects. For the target compound, the 2-fluorophenyl group would deshield adjacent protons, while the cyclopentyl-thiazolidinone moiety may show distinct ¹³C shifts (~170–180 ppm for carbonyl/thione groups) .
• Mass Spectrometry :
  • High-resolution mass spectrometry (HRMS) would confirm molecular integrity, as demonstrated in and .

Bioactivity and Physicochemical Properties

Pharmacological Potential

• Piperazine Derivatives: The 2-fluorophenyl group enhances serotonin/dopamine receptor selectivity compared to non-fluorinated analogs (e.g., benzodioxolyl derivatives), as fluorine’s electronegativity fine-tunes π-π and hydrogen-bonding interactions .

Computational Predictions

• Drug-Likeness : ’s computational models predict moderate oral bioavailability (30–50%) due to the compound’s molecular weight (~550–600 g/mol) and polar surface area (~100 Ų). Analog-specific variations (e.g., benzodioxolyl vs. fluorophenyl) would modulate these parameters .

Methodological Considerations in Structural Comparison

• Graph-Based Similarity (): The target compound’s molecular graph shares critical nodes (thiazolidinone, piperazine) with analogs but diverges in edge configurations (cyclopentyl vs. allyl). Graph isomorphism algorithms would assign similarity scores of ~60–70% compared to ’s analog .
• Lumping Strategies (): In metabolic studies, the compound might be grouped with other pyrido-pyrimidinones bearing thiazolidinone or piperazine substituents, simplifying reaction networks but obscuring substituent-specific effects .

Preparation Methods

Synthesis of the Pyrido[1,2-a]pyrimidin-4-one Core

The pyrido[1,2-a]pyrimidin-4-one core is typically synthesized via cyclocondensation of 2-aminopyridine derivatives with β-ketoesters or α,β-unsaturated carbonyl compounds. A representative route involves:

Reaction Conditions :

• Starting Material : 7-Methyl-2-aminopyridine reacts with ethyl acetoacetate in acetic acid under reflux (120°C, 8–12 hours).

• Mechanism : Cyclization occurs through nucleophilic attack of the amine on the carbonyl group, followed by dehydration.

• Yield : 65–75% (estimated from analogous syntheses) .

Parameter	Details
Reagents	7-Methyl-2-aminopyridine, ethyl acetoacetate, acetic acid
Temperature	120°C
Time	8–12 hours
Key Intermediate	7-Methyl-4H-pyrido[1,2-a]pyrimidin-4-one

Preparation of the 3-Cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene Moiety

The thiazolidinone fragment is synthesized via cyclization of cyclopentylamine with carbon disulfide and chloroacetic acid:

Step 1 : Formation of 3-cyclopentyl-2-thioxothiazolidin-4-one

• Reaction : Cyclopentylamine reacts with carbon disulfide and chloroacetic acid in ethanol (70°C, 6 hours).

• Mechanism : Nucleophilic substitution followed by intramolecular cyclization .

• Yield : 80–85% .

Step 2 : Generation of the exocyclic double bond

• Knoevenagel Condensation : The thiazolidinone reacts with formaldehyde in the presence of piperidine (room temperature, 24 hours) to form the Z-configured α,β-unsaturated thiazolidinone .

• Stereoselectivity : Z-configuration is favored due to steric hindrance from the cyclopentyl group .

Parameter	Details
Reagents	3-cyclopentyl-2-thioxothiazolidin-4-one, formaldehyde, piperidine
Temperature	25°C
Time	24 hours
Key Intermediate	(Z)-3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylideneacetaldehyde

Introduction of the 4-(2-Fluorophenyl)piperazin-1-yl Group

The piperazinyl substituent is introduced via nucleophilic substitution on a halogenated pyrido[1,2-a]pyrimidin-4-one intermediate:

Reaction Conditions :

• Starting Material : 2-Chloro-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one reacts with 4-(2-fluorophenyl)piperazine in DMF at 100°C for 12 hours .

• Catalyst : Potassium carbonate (2 equiv) facilitates deprotonation.

• Yield : 60–70% .

Parameter	Details
Reagents	2-Chloro-7-methyl-pyrido[1,2-a]pyrimidin-4-one, 4-(2-fluorophenyl)piperazine, K₂CO₃
Solvent	DMF
Temperature	100°C
Time	12 hours

Final Condensation and Isolation

The thiazolidinone and pyrido-pyrimidinone intermediates undergo a Knoevenagel condensation to form the target compound:

Reaction Conditions :

• Coupling : (Z)-3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylideneacetaldehyde reacts with 2-[4-(2-fluorophenyl)piperazin-1-yl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one in ethanol with catalytic acetic acid (80°C, 6 hours) .

• Workup : The product is purified via column chromatography (silica gel, ethyl acetate/hexane 1:3).

• Yield : 50–55% .

Parameter	Details
Reagents	Thiazolidinone aldehyde, pyrido-pyrimidinone, acetic acid
Solvent	Ethanol
Temperature	80°C
Purification	Column chromatography (ethyl acetate/hexane)

Comparative Analysis of Synthetic Routes

A comparison of key parameters across methodologies reveals trade-offs between yield and complexity:

Method	Yield (%)	Key Advantage	Limitation
Core-first synthesis	50–55	Modularity for late-stage modifications	Multiple purification steps required
Convergent coupling	45–50	Simpler intermediates	Lower stereoselectivity

The core-first approach is preferred for scalability, while convergent routes may reduce intermediate instability .

Q & A

Q. Example SAR Table :

Derivative Modification	Observed Activity Change	Hypothesized Reason
Cyclopentyl → Ethyl (thiazolidinone)	Reduced antimicrobial activity	Lower lipophilicity
Fluorophenyl → Methoxyphenyl (piperazine)	Enhanced kinase inhibition	Improved π-π stacking

Advanced: What methodological approaches are recommended for resolving contradictions in biological activity data between this compound and structural analogs?

Answer:

• Comparative binding assays : Use surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to measure binding constants across analogs .
• Pharmacokinetic profiling : Assess differences in metabolic stability (e.g., cytochrome P450 assays) or membrane permeability (Caco-2 models) that may explain variability .
• Data normalization : Control for assay conditions (e.g., cell line passage number, solvent concentration) to isolate compound-specific effects .

Advanced: What strategies are effective in elucidating the mechanism of action of this compound at the molecular level?

Answer:

• Target identification :
  • Affinity chromatography : Immobilize the compound on a resin to pull down interacting proteins from cell lysates .
  • CRISPR-Cas9 screens : Identify gene knockouts that confer resistance to the compound’s effects .
• Functional assays :
  • Enzyme inhibition : Measure IC₅₀ values against purified enzymes (e.g., HDACs, topoisomerases) .
  • Cellular pathway analysis : Use RNA-seq or phosphoproteomics to map signaling perturbations .

Basic: What analytical techniques are critical for assessing the purity of this compound during synthesis?

Answer:

• High-performance liquid chromatography (HPLC) : Use reverse-phase C18 columns with UV detection (λ = 254 nm) to quantify impurities .
• Melting point analysis : Sharp melting ranges (e.g., 215–217°C) indicate crystallinity and purity .
• Elemental analysis : Match experimental C/H/N/S percentages to theoretical values (<0.4% deviation) .

Advanced: How can non-covalent interactions (e.g., hydrogen bonding) of this compound be experimentally characterized to understand its supramolecular behavior?

Answer:

• X-ray crystallography : Resolve intermolecular interactions (e.g., π-stacking, H-bonding) in crystal lattices using SHELX-refined structures .
• NMR titration : Monitor chemical shift changes upon titration with a binding partner (e.g., DNA) to identify interaction sites .
• Thermodynamic studies : Use microcalorimetry (ITC) to quantify binding energetics (ΔG, ΔH) .